Cas no 2348-79-0 (1,4-Naphthalenedione,2-(dimethylamino)-)

• Product name: 1,4-Naphthalenedione,2-(dimethylamino)-
• CAS No: 2348-79-0
• MF: C₁₂H₁₁NO₂
• MW: 201.22124
• CID: 284225
• PubChem ID: 16870

1,4-Naphthalenedione,2-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione,2-(dimethylamino)-
• 2-(dimethylamino)naphthalene-1,4-dione
• 2-(Dimethylamino)-1,4-naphthoquinone
• BRN 2095727
• CHEMBL162460
• AKOS021809196
• 2-(dimethylamino)naphthoquinone
• 2-Dimethylamino-1,4-naphthoquinone
• DTXSID0073291
• 2348-79-0
• 1,4-NAPHTHOQUINONE, 2-DIMETHYLAMINO-
• SCHEMBL4539611
• 2-Dimethylamino-[1,4]naphthoquinone
• 1,4-Naphthalenedione, 2-(dimethylamino)-

• Inchi： InChI=1S/C12H11NO2/c1-13(2)10-7-11(14)8-5-3-4-6-9(8)12(10)15/h3-7H,1-2H3
• InChI Key： OCDJBQCSKVSZHQ-UHFFFAOYSA-N
• SMILES： CN(C1=CC(=O)C2=CC=CC=C2C1=O)C

Computed Properties

• Exact Mass: 201.07903
• Monoisotopic Mass: 201.078979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4
• XLogP3: 1.9

Experimental Properties

• Density: 1.23
• Boiling Point: 326.2°C at 760 mmHg
• Flash Point: 143.7°C
• Refractive Index: 1.605
• PSA: 37.38